Cas no 2111768-02-4 (1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile
• CAS No: 2111768-02-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5765930
• PubChem ID: 165702076
• Update Time: 2025-11-01

1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile
• EN300-1749577
• 2111768-02-4
• 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C13H13NO2/c14-9-13(5-2-6-13)10-3-1-4-11-12(10)16-8-7-15-11/h1,3-4H,2,5-8H2
• InChI Key： CDSYDYALXKATGJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C1(C#N)CCC1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile (CAS No. 2111768-02-4)

1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile (CAS No. 2111768-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclobutane-carbonitrile core and dihydrobenzodioxin moiety, offers versatile applications in drug discovery and advanced material synthesis. Its molecular structure combines a rigid cyclobutane ring with a polar nitrile group, making it a valuable intermediate for designing bioactive molecules.

The growing interest in 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile is driven by its potential role in developing central nervous system (CNS) therapeutics. Researchers are exploring its derivatives for modulating neurotransmitter receptors, particularly in conditions like anxiety and neurodegenerative diseases. The benzodioxin fragment, a common pharmacophore in FDA-approved drugs, enhances its bioavailability and binding affinity to biological targets. Recent studies highlight its utility in creating small-molecule inhibitors for enzyme modulation, aligning with the trend toward precision medicine.

In the realm of organic electronics, this compound’s conjugated system and electron-withdrawing nitrile group contribute to tunable optoelectronic properties. Its incorporation into polymeric materials has shown promise in improving charge transport efficiency, a critical factor for next-generation OLEDs and solar cells. Industry experts frequently search for "benzodioxin derivatives for organic semiconductors" or "nitrile-functionalized cyclobutanes in drug design," reflecting its cross-disciplinary relevance.

Synthetic routes to CAS No. 2111768-02-4 often involve Pd-catalyzed cross-coupling or cycloaddition reactions, with emphasis on atom economy and green chemistry principles. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in pharmaceutical applications. The compound’s stability under ambient conditions further supports its industrial scalability.

Environmental and safety assessments of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclobutane-1-carbonitrile indicate low ecotoxicity, aligning with the global push for sustainable chemistry. Its biodegradability profile is superior to traditional halogenated analogs, addressing concerns raised in searches such as "eco-friendly nitrile compounds." Regulatory filings underscore its compliance with REACH and ICH guidelines, ensuring broad market accessibility.

Future research directions include optimizing its structure-activity relationships (SAR) for G-protein-coupled receptor (GPCR) targeting and exploring its catalytic applications in asymmetric synthesis. As the demand for multifunctional building blocks grows, CAS 2111768-02-4 stands out as a pivotal tool for innovators across chemistry and life sciences.